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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AR-C141990 hydrochloride is a potent and selective inhibitor of the monocarboxylate

transporter 1 (MCT1), also known as solute carrier family 16 member 1 (SLC16A1). MCT1 is a

crucial transmembrane protein responsible for the proton-linked transport of monocarboxylates,

such as lactate, pyruvate, and ketone bodies, across the plasma membrane. Due to its

significant role in the metabolic regulation of various cell types, including activated T-

lymphocytes and cancer cells, MCT1 has emerged as a promising therapeutic target. This

technical guide provides an in-depth overview of AR-C141990 hydrochloride, its

physicochemical properties, mechanism of action, and relevant experimental protocols.

Physicochemical and Biological Properties
AR-C141990 hydrochloride is a small molecule inhibitor with well-defined chemical

characteristics and biological activities. Its properties are summarized in the table below.
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Property Value

CAS Number 2250019-94-2[1][2]

Molecular Weight 529.05 g/mol [1][2]

Molecular Formula C₂₆H₂₈N₄O₄S·HCl[1]

Purity ≥98%[1]

Appearance White to off-white solid

Solubility Soluble in water and DMSO[1]

Storage Store at -20°C[1]

Biological Activity Potent and selective MCT1 inhibitor[1]

pKi for MCT1 7.6[1]

Selectivity ~10-fold selective for MCT1 over MCT2[1]

Mechanism of Action and Signaling Pathways
AR-C141990 hydrochloride exerts its biological effects by inhibiting MCT1-mediated transport

of lactate. In highly glycolytic cells, such as activated T-cells and many cancer cells, there is a

significant production of lactate, which must be exported to maintain intracellular pH and

sustain glycolysis. By blocking MCT1, AR-C141990 leads to intracellular lactate accumulation

and a subsequent disruption of cellular metabolism and signaling.

Impact on T-Cell Activation and Metabolism
Activated T-lymphocytes undergo a metabolic switch to aerobic glycolysis to support their rapid

proliferation and effector functions. This process generates large amounts of lactate that are

exported via MCT1. Inhibition of MCT1 by AR-C141990 disrupts this metabolic program,

leading to immunosuppressive effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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